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Cat. No.: B1197869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the properties, synthesis, and

spectral characterization of Diethyl (3-chloropropyl)phosphonate, an organophosphorus

compound with the molecular formula C₇H₁₆ClO₂P. This document is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis who

require detailed technical information on this specific molecule. Diethyl (3-

chloropropyl)phosphonate serves as a valuable intermediate in various synthetic applications,

particularly in the preparation of more complex phosphonate derivatives which have garnered

significant interest for their potential biological activities.[1]

Chemical and Physical Properties
A summary of the known physical and chemical properties of Diethyl (3-

chloropropyl)phosphonate is presented in the table below. It is important to note that while

some data is available, comprehensive experimental values for all properties are not widely

published.
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Property Value Reference

Molecular Formula C₇H₁₆ClO₃P [2]

Molecular Weight 214.63 g/mol [2]

CAS Number 23269-98-9 [2]

Appearance
Colorless to pale yellow liquid

(inferred from analogs)

Boiling Point

Not explicitly available. The

related Diethyl (3-

bromopropyl)phosphonate has

a boiling point of 94-95 °C at 2

mmHg.

Density

Not explicitly available. The

related Diethyl (3-

bromopropyl)phosphonate has

a density of 1.348 g/mL at 25

°C.

Refractive Index

Not explicitly available. The

related Diethyl (3-

bromopropyl)phosphonate has

a refractive index of n20/D

1.4620.

Synthesis
The primary method for the synthesis of Diethyl (3-chloropropyl)phosphonate is the Michaelis-

Arbuzov reaction.[3][4][5] This reaction involves the nucleophilic attack of a trialkyl phosphite, in

this case, triethyl phosphite, on an alkyl halide.[4][5][6]

Experimental Protocol: Michaelis-Arbuzov Reaction
A detailed, step-by-step experimental protocol for the synthesis of Diethyl (3-

chloropropyl)phosphonate is provided below, based on established procedures for the Arbuzov

reaction.[2][7]
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Materials:

Triethyl phosphite

1-Bromo-3-chloropropane[2]

Anhydrous toluene (or neat/no solvent)[2]

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Distillation apparatus

Procedure:

To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

add 1-bromo-3-chloropropane.

Add an equimolar amount of triethyl phosphite to the flask. The reaction can be carried out

neat (without solvent).[2]

Heat the reaction mixture to reflux with constant stirring. A typical reaction time is 1.5 hours.

[2]

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Upon completion, the ethyl bromide byproduct can be removed by distillation.

The crude Diethyl (3-chloropropyl)phosphonate can be purified by vacuum distillation to yield

the final product. A yield of 51.2% has been reported for this reaction.[2]

Logical Relationship of the Synthesis:
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Synthesis workflow for Diethyl (3-chloropropyl)phosphonate.

Spectroscopic Data
Detailed spectroscopic data is crucial for the characterization and identification of Diethyl (3-

chloropropyl)phosphonate. While a complete set of spectra is not readily available in the public

domain, typical spectral features can be inferred from related compounds and general

principles of spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
³¹P NMR: A reference to a ³¹P NMR spectrum for Diethyl (3-chloropropyl)phosphonate exists,

though the specific chemical shift is not provided in the available search results.[8] The

spectrum was referenced against 85% H₃PO₄.[8]

¹H NMR: A predicted ¹H NMR spectrum would show characteristic signals for the ethyl

groups (a triplet and a quartet) and the propyl chain. The protons on the carbon adjacent to

the phosphorus atom would show coupling to the phosphorus nucleus.

¹³C NMR: A predicted ¹³C NMR spectrum would display signals for the two distinct carbons of

the ethyl groups and the three carbons of the chloropropyl chain. The carbon atoms closer to

the phosphorus atom would exhibit P-C coupling.

Mass Spectrometry (MS)
Mass spectrometry data for Diethyl (3-chloropropyl)phosphonate is not explicitly available.

However, analysis of a related compound, Diethyl 3,3,3-trichloropropylphosphonate, is

available and can provide insight into potential fragmentation patterns.[9]
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Infrared (IR) Spectroscopy
An experimental IR spectrum for Diethyl (3-chloropropyl)phosphonate is not available.

However, characteristic absorption bands would be expected for the P=O (strong), P-O-C, and

C-Cl bonds.

Biological Activity and Applications
While specific biological activities of Diethyl (3-chloropropyl)phosphonate have not been

detailed in the available literature, phosphonates as a class of compounds are of significant

interest in medicinal chemistry.[10] They are often used as non-hydrolyzable mimics of

phosphates and can act as enzyme inhibitors.[10] The related compound, Diethyl (3-

bromopropyl)phosphonate, is utilized in pharmaceutical research for the synthesis of

phosphonate derivatives with potential biological activity and in the development of pesticides.

[1] Given its structural similarity, Diethyl (3-chloropropyl)phosphonate is a promising starting

material for the synthesis of novel bioactive molecules.

Safety and Handling
A specific Safety Data Sheet (SDS) for Diethyl (3-chloropropyl)phosphonate is not readily

available. However, based on the data for the analogous Diethyl (3-bromopropyl)phosphonate

and other organophosphates, the following precautions should be taken:

Hazards: May cause skin and eye irritation.[11] Organophosphates can be toxic and may act

as cholinesterase inhibitors.[12][13]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, chemical safety

goggles, and a lab coat.[14]

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of

vapors and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

Conclusion
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Diethyl (3-chloropropyl)phosphonate is a valuable synthetic intermediate with potential

applications in the development of new pharmaceuticals and agrochemicals. This technical

guide has summarized the available information on its properties, synthesis, and spectral

characteristics. Further research is warranted to fully elucidate its spectroscopic profile,

toxicological properties, and biological activities to expand its utility in various scientific

disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Diethyl (3-
chloropropyl)phosphonate (C₇H₁₆ClO₂P)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197869#molecular-formula-c7h16clo2p-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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